molecular formula C20H21N7O3 B2777997 1-(3-oxo-3-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione CAS No. 1257552-46-7

1-(3-oxo-3-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione

Cat. No.: B2777997
CAS No.: 1257552-46-7
M. Wt: 407.434
InChI Key: AFNNIEARUGSDAR-UHFFFAOYSA-N
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Description

1-(3-oxo-3-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H21N7O3 and its molecular weight is 407.434. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Compounds with structural elements similar to 1-(3-oxo-3-(4-(6-(pyridin-2-yl)pyridazin-3-yl)piperazin-1-yl)propyl)pyrimidine-2,4(1H,3H)-dione have been synthesized through various chemical reactions, including Lossen-type reactions for Nα-urethane-protected β- and γ-amino acids, indicating the versatility of pyrimidine-dione scaffolds in synthetic chemistry (Cal et al., 2012). Moreover, these compounds' reactivity with different amines and nucleophiles underlines their potential for derivatization and application in developing new chemical entities.

Biological Activities

Research into structurally related compounds has demonstrated significant biological activities, including antibacterial properties as observed in oxazolidinone derivatives with piperazine rings, highlighting the potential for antimicrobial application (Tucker et al., 1998). Additionally, compounds featuring pyrimidine-dione cores have been identified as potent inhibitors in lipid peroxidation, suggesting antioxidant or neuroprotective roles (Braughler et al., 1987).

Herbicidal and Anticancer Applications

The synthesis of compounds with pyrido[2,3-d]pyrimidine-2,4-dione and related structures has led to discoveries of new herbicides with significant activity, underscoring the agricultural applications of such molecules (Wang et al., 2017). In parallel, the exploration of pyrimidin-diones in oncology research has revealed compounds with notable anticancer activities, indicating their potential in drug development and therapeutic intervention (Singh & Paul, 2006).

Properties

IUPAC Name

1-[3-oxo-3-[4-(6-pyridin-2-ylpyridazin-3-yl)piperazin-1-yl]propyl]pyrimidine-2,4-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N7O3/c28-18-6-9-27(20(30)22-18)10-7-19(29)26-13-11-25(12-14-26)17-5-4-16(23-24-17)15-3-1-2-8-21-15/h1-6,8-9H,7,10-14H2,(H,22,28,30)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AFNNIEARUGSDAR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=NN=C(C=C2)C3=CC=CC=N3)C(=O)CCN4C=CC(=O)NC4=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N7O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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